Cas no 35533-71-2 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol
• CAS No: 35533-71-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1471238
• PubChem ID: 215343
• Update Time: 2025-04-20

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol
• AKOS000345219
• alpha-Ethyl-3,4-dihydro-2H-1,5-benzodioxepin-7-methanol
• 7-(1-Hydroxypropyl)-1,5-benzodioxypane
• 35533-71-2
• BRN 5335752
• DTXSID10956923
• SCHEMBL11877197
• 2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-alpha-ethyl-

• Inchi： 1S/C12H16O3/c1-2-10(13)9-4-5-11-12(8-9)15-7-3-6-14-11/h4-5,8,10,13H,2-3,6-7H2,1H3
• InChI Key： KEHJQAQDJPWHJF-UHFFFAOYSA-N
• SMILES： O1CCCOC2C=CC(=CC1=2)C(CC)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69